Cas no 2097940-58-2 ((2E)-3-(2-chlorophenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one)

• Product Name: (2E)-3-(2-chlorophenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one
• CAS No: 2097940-58-2
• MF: C₂₁H₁₈ClN₃O₂
• MW: 379.839523792267
• CID: 6440279
• PubChem ID: 126854593
• Update Time: 2025-05-20

(2E)-3-(2-chlorophenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2097940-58-2
• AKOS032465249
• (2E)-3-(2-chlorophenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one
• F6476-4057
• (E)-3-(2-chlorophenyl)-1-(3-quinoxalin-2-yloxypyrrolidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C21H18ClN3O2/c22-17-6-2-1-5-15(17)9-10-21(26)25-12-11-16(14-25)27-20-13-23-18-7-3-4-8-19(18)24-20/h1-10,13,16H,11-12,14H2/b10-9+
• InChI Key： CGWWDRWQPUVWOO-MDZDMXLPSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(N1CCC(C1)OC1C=NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 379.1087545g/mol
• Monoisotopic Mass: 379.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.3Ų

Additional information on (2E)-3-(2-chlorophenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one

Comprehensive Analysis of (2E)-3-(2-chlorophenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one (CAS No. 2097940-58-2)

The compound (2E)-3-(2-chlorophenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one, with the CAS number 2097940-58-2, represents a sophisticated small molecule that has garnered attention in pharmaceutical and biochemical research. Its unique structure combines a quinoxaline moiety with a pyrrolidine backbone, linked via an enone bridge. This configuration suggests potential applications in targeted drug design, particularly in modulating protein-protein interactions or enzyme inhibition. Researchers are increasingly exploring such heterocyclic compounds for their ability to interact with biological targets with high specificity.

Recent trends in drug discovery highlight the importance of structure-activity relationship (SAR) studies for compounds like 2097940-58-2. The presence of both chlorophenyl and quinoxalinyloxy groups offers multiple sites for chemical modification, making it a versatile scaffold for medicinal chemistry optimization. Computational modeling studies suggest this molecule may exhibit favorable pharmacokinetic properties, including moderate lipophilicity and potential blood-brain barrier permeability, which are critical factors in central nervous system drug development.

The synthetic pathway for (2E)-3-(2-chlorophenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and nucleophilic substitution. Current literature emphasizes the importance of green chemistry principles in its synthesis, with researchers developing more efficient catalytic systems and solvent-free conditions to improve yield and reduce environmental impact. These advancements align with the growing demand for sustainable pharmaceutical manufacturing processes.

From a therapeutic perspective, preliminary studies indicate that derivatives of this chemical scaffold may show activity against various biological targets. While specific clinical applications remain under investigation, the structural features suggest potential in areas such as kinase inhibition or G-protein coupled receptor (GPCR) modulation. The scientific community continues to explore its structure-based drug design potential, particularly in addressing unmet medical needs in neurological and inflammatory disorders.

Quality control and characterization of CAS 2097940-58-2 require advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are typically employed to ensure purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. Recent advancements in analytical method development have improved the detection and quantification of this compound, addressing challenges related to its complex molecular architecture.

The commercial availability of (2E)-3-(2-chlorophenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one through specialty chemical suppliers has facilitated broader research access. Current market analysis indicates growing interest from both academic institutions and pharmaceutical companies, particularly those focused on fragment-based drug discovery approaches. The compound's relatively stable shelf life under proper storage conditions (typically -20°C in anhydrous form) makes it practical for research applications.

Future research directions for this compound class may explore its potential in proteolysis targeting chimera (PROTAC) development or as a covalent inhibitor scaffold. The α,β-unsaturated ketone functionality presents opportunities for Michael addition reactions with biological nucleophiles, a feature increasingly exploited in modern drug design. Additionally, its fluorescence properties warrant investigation for potential applications in biological imaging or diagnostic tools.

From a regulatory perspective, researchers working with 2097940-58-2 should consult current guidelines for handling synthetic organic compounds. While not classified as hazardous under standard protocols, proper laboratory practices including personal protective equipment are recommended. The compound's intellectual property landscape shows several patent applications covering its derivatives, indicating commercial interest in this chemical space.

The growing body of literature on quinoxaline-pyrrolidine hybrids suggests this structural motif may become increasingly important in medicinal chemistry. As computational prediction tools and high-throughput screening methods advance, compounds like (2E)-3-(2-chlorophenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one will likely play a significant role in the next generation of drug discovery programs, particularly in targeted therapies requiring precise molecular recognition.